Cas no 790600-78-1 (tert-Butyl Azetidine-3-carboxylate)

tert-Butyl Azetidine-3-carboxylate structure
790600-78-1 structure
Product Name:tert-Butyl Azetidine-3-carboxylate
CAS No:790600-78-1
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD10565807
CID:562347
PubChem ID:21828700
Update Time:2024-10-27

tert-Butyl Azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinecarboxylicacid, 1,1-dimethylethyl ester
    • tert-butyl azetidine-3-carboxylate
    • 3-azetidinecarboxylic acid tert-butyl ester
    • tert-butyl azetidine-3-dicarboxylate
    • SCHEMBL409182
    • SY033072
    • tert-ButylAzetidine-3-carboxylate
    • J-524775
    • CS-0053771
    • A839563
    • 3-Azetidinecarboxylic acid, 1,1-dimethylethyl ester
    • SB10203
    • BP-11725
    • EN300-150665
    • DTXSID60618569
    • AMY7755
    • MFCD10565807
    • FT-0684752
    • 3-Azetidinecarboxylicacid,1,1-dimethylethylester(9CI)
    • DYEPMFDUWLPBKL-UHFFFAOYSA-N
    • AKOS006305510
    • TERT-BUTYL AZETIDINE-3-CARBOXYLATE HOAC
    • 790600-78-1
    • 1,1-Dimethylethyl 3-azetidinecarboxylate (ACI)
    • DB-075542
    • tert-Butyl Azetidine-3-carboxylate
    • MDL： MFCD10565807
    • Inchi： 1S/C8H15NO2/c1-8(2,3)11-7(10)6-4-9-5-6/h6,9H,4-5H2,1-3H3
    • InChI Key： DYEPMFDUWLPBKL-UHFFFAOYSA-N
    • SMILES： O=C(C1CNC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 157.11000
  • Monoisotopic Mass: 157.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.02
  • Boiling Point: 196.455℃ at 760 mmHg
  • Flash Point: 72.614 °C
  • PSA: 38.33000
  • LogP: 0.87630

tert-Butyl Azetidine-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl Azetidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM108624-1g
tert-Butyl azetidine-3-carboxylate
 790600-78-1 95%
1g
 $355 2021-06-10
Chemenu
CM108624-5g
tert-Butyl azetidine-3-carboxylate
 790600-78-1 95%
5g
 $1328 2021-06-10
Fluorochem
044537-250mg
tert-Butyl Azetidine-3-carboxylate
 790600-78-1 95+%
250mg
 £124.00 2021-05-20
Fluorochem
044537-1g
tert-Butyl Azetidine-3-carboxylate
 790600-78-1 95+%
1g
 £310.00 2021-05-20
Fluorochem
044537-5g
tert-Butyl Azetidine-3-carboxylate
 790600-78-1 95+%
5g
 £929.00 2021-05-20
Alichem
A449041046-1g
tert-Butyl azetidine-3-carboxylate
 790600-78-1 95%
1g
 $723.60 2023-09-01
Alichem
A449041046-5g
tert-Butyl azetidine-3-carboxylate
 790600-78-1 95%
5g
 $2130.60 2023-09-01
Chemenu
CM108624-5g
tert-Butyl azetidine-3-carboxylate
 790600-78-1 95%
5g
 $*** 2023-05-29
eNovation Chemicals LLC
Y1002805-5g
tert-Butyl azetidine-3-carboxylate HCl salt
 790600-78-1 95%
5g
 $1100 2024-07-24
eNovation Chemicals LLC
Y1186099-1g
tert-Butyl Azetidine-3-carboxylate
 790600-78-1 95%
1g
 $715 2024-07-20

tert-Butyl Azetidine-3-carboxylate Production Method

Production Method 1

1236144-51-6 1236144-51-6
790600-78-1 790600-78-1
Reaction Conditions
1.1 Catalysts: Palladium Solvents: Ethyl acetate
Reference
Identification and synthesis of potent and selective pyridyl-isoxazole based agonists of sphingosine-1-phosphate 1 (S1P1)
Guo, Junqing; Watterson, Scott H.; Spergel, Steven H.; Kempson, James; Langevine, Charles M.; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(10), 2470-2474

Production Method 2

1236144-51-6 1236144-51-6
790600-78-1 790600-78-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  12 h, rt
1.2 Reagents: Acetic acid ;  rt
Reference
Palladium-catalyzed α-arylation for the addition of small rings to aromatic compounds
He, Zhi-Tao; Hartwig, John F., Nature Communications, 2019, 10(1), 1-14

tert-Butyl Azetidine-3-carboxylate Raw materials

tert-Butyl Azetidine-3-carboxylate Preparation Products

tert-Butyl Azetidine-3-carboxylate Related Literature

790600-78-1 (tert-Butyl Azetidine-3-carboxylate) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.